Cas no 946168-04-3 (2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

946168-04-3 structure

Product Name:2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:946168-04-3

MF:C₁₄H₁₇BO₂

MW:228.094584226608

MDL:MFCD16294529

CID:1073752

PubChem ID:57416900

Update Time:2024-10-25

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(3-Ethynyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
- 3-Ethynylbenzeneboronic acid pinacol ester
- 2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- AMTB210
- M-1866
- 2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
- 3-Ethynylphenylboronic acid pinacol ester
- MFCD16294529
- AKOS024258910
- CS-0129361
- O10083
- AS-2418
- DB-250603
- 946168-04-3
- EN300-1843983
- (3-ETHYNYLPHENYL)BORONIC ACID PINACOL ESTER
- DTXSID80726236
- 2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, AldrichCPR
- SY015915
- MDL： MFCD16294529
- Inchi： 1S/C14H17BO2/c1-6-11-8-7-9-12(10-11)15-16-13(2,3)14(4,5)17-15/h1,7-10H,2-5H3
- InChI Key： SJDFLZSEQGKSDJ-UHFFFAOYSA-N
- SMILES： C#CC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1

Computed Properties

Exact Mass: 228.13200
Monoisotopic Mass: 228.1321599g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46000
LogP: 1.96710

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazard Category Code： 22
Hazardous Material Identification：
Storage Condition：Store at room temperature

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E932333-100mg	2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	946168-04-3		100mg	$64.00	2023-05-18
TRC	E932333-250mg	2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	946168-04-3		250mg	$98.00	2023-05-18
TRC	E932333-500mg	2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	946168-04-3		500mg	$150.00	2023-05-18
TRC	E932333-1g	2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	946168-04-3		1g	$ 170.00	2022-06-05
Alichem	A019111771-5g	2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	946168-04-3	95%	5g	$250.00	2023-08-31
AK Scientific	AMTB210-250mg	3-Ethynylbenzeneboronic acid pinacol ester	946168-04-3	97%	250mg	$27	2025-02-18
AK Scientific	AMTB210-1g	3-Ethynylbenzeneboronic acid pinacol ester	946168-04-3	97%	1g	$75	2025-02-18
AK Scientific	AMTB210-5g	3-Ethynylbenzeneboronic acid pinacol ester	946168-04-3	97%	5g	$295	2025-02-18
AK Scientific	AMTB210-25g	3-Ethynylbenzeneboronic acid pinacol ester	946168-04-3	97%	25g	$1182	2025-02-18
Apollo Scientific	OR303477-500mg	2-(3-Ethynyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane	946168-04-3		500mg	£90.00	2023-09-02

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Production Method 1

76-09-5

911424-44-7

946168-04-3

Reaction Conditions

1.1 Solvents: Toluene ; 2 h, reflux
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 2 h, rt

Reference

: "Click-fluors": triazole-linked saccharide sensors

Zhai, Wenlei; Chapin, Brette M.; Yoshizawa, Akina; Wang, Hui-Chen; Hodge, Stephen A.; et al, Organic Chemistry Frontiers, 2016, 3(8), 918-928

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Raw materials

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Preparation Products

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (946168-04-3)

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Related Categories

946168-04-3 (2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products

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Cas no 946168-04-3 (2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Production Method 1

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Raw materials

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Preparation Products

2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

Related Categories

946168-04-3 (2-(3-Ethynylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products